Cas no 1312534-98-7 (1-(5-bromo-1,3-thiazol-2-yl)cyclobutan-1-ol)

• Product Name: 1-(5-bromo-1,3-thiazol-2-yl)cyclobutan-1-ol
• CAS No: 1312534-98-7
• MF: C₇H₈BrNOS
• MW: 234.113519668579
• MDL: MFCD26403268
• CID: 2120255
• PubChem ID: 58456224
• Update Time: 2025-04-21

1-(5-bromo-1,3-thiazol-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromothiazol-2-yl)cyclobutanol
• 1-(5-bromo-1,3-thiazol-2-yl)cyclobutan-1-ol
• AKOS025312677
• EN300-265555
• OQWFCUGPWYCCSO-UHFFFAOYSA-N
• F30577
• DB-336818
• MFCD26403268
• 1312534-98-7
• CHEMBL4892256
• A1-10742
• 1-?(5-?bromothiazol-?2-?yl)?cyclobutanol
• 1-(5-bromo-1,3-thiazol-2-yl)cyclobutanol
• 1-(5-bromothiazol-2-yl)cyclobutan-1-ol
• F1905-6460
• SCHEMBL2016186

• MDL： MFCD26403268
• Inchi： 1S/C7H8BrNOS/c8-5-4-9-6(11-5)7(10)2-1-3-7/h4,10H,1-3H2
• InChI Key： OQWFCUGPWYCCSO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2(CCC2)O)S1

Computed Properties

• Exact Mass: 232.951
• Monoisotopic Mass: 232.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2
• XLogP3: 1.8